Cas no 928754-14-7 (3-boc-3,8-diazabicyclo[4.2.0]octane)

• Product Name: 3-boc-3,8-diazabicyclo[4.2.0]octane
• CAS No: 928754-14-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD09056864
• CID: 1035075
• PubChem ID: 43810891
• Update Time: 2024-10-26

3-boc-3,8-diazabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• 2-Methyl-2-propanyl 3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• 3-Boc-3,8-Diazabicyclo[4.2.0]octane
• 1,1-Dimethylethyl 3,8-diazabicyclo[4.2.0]octane-3-carboxylate (ACI)
• MFCD18384927
• VGJOEEIXDPWTAZ-UHFFFAOYSA-N
• MFCD18792912
• PB34935
• AS-41231
• DB-079427
• 928754-14-7
• VPA88299
• SCHEMBL1586009
• PB27201
• tert-Butyl3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• 3,8-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid tert-butyl ester
• SY012246
• CS-0046649
• AKOS015901403
• EN300-55271
• VPA88196
• 370881-96-2
• rel-((1R,6S)-tert-Butyl 3,8-diazabicyclo[4.2.0]octane-3-carboxylate)
• (1S,6R)-3,8-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
• PB10653
• DB-069490
• SY012245
• tert-butyl 3,8-diaza-bicyclo[4.2.0]octane-3-carboxylate
• 3-boc-3,8-diazabicyclo[4.2.0]octane

• MDL： MFCD09056864
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-8-6-12-9(8)7-13/h8-9,12H,4-7H2,1-3H3
• InChI Key： VGJOEEIXDPWTAZ-UHFFFAOYSA-N
• SMILES： O=C(N1CC2C(CN2)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 212.152
• Monoisotopic Mass: 212.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 295.4℃ at 760 mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.494